Ethyl 1-Ethylpyrazole-4-carboxylate
Cat. No. B3013501
M. Wt: 168.196
InChI Key: XDGRKQJBBYAGQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07833939B2
Procedure details
3.7 g (26.8 mmoles) of anhydrous potassium carbonate and 4.2 g (26.6 mmoles) of ethyl iodide were added to a solution of 1.5 g (10.7 mmoles) of ethyl 1H-pyrazole-4-carboxylate dissolved in 50 ml of N,N-dimethylformamide. The mixture was stirred at room temperature for 20 hours to give rise to a reaction. After confirmation of the completion of the reaction, the reaction mixture was poured into water, followed by extraction with ethyl acetate. The resulting organic layer was washed with water and an aqueous sodium chloride solution and then dried over anhydrous magnesium sulfate. The resulting solution was subjected to vacuum distillation to remove the solvent contained therein. The residue was purified by silica gel column chromatography (developing solvent: hexane-ethyl acetate mixed solvent) to obtain 1.6 g (yield: 88.9%) of ethyl 1-ethyl-1H-pyrazole-4-carboxylate as a yellow oily substance.
Yield
88.9%
Identifiers
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REACTION_CXSMILES
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C(=O)([O-])[O-].[K+].[K+].[CH2:7](I)[CH3:8].[NH:10]1[CH:14]=[C:13]([C:15]([O:17][CH2:18][CH3:19])=[O:16])[CH:12]=[N:11]1.O>CN(C)C=O>[CH2:7]([N:10]1[CH:14]=[C:13]([C:15]([O:17][CH2:18][CH3:19])=[O:16])[CH:12]=[N:11]1)[CH3:8] |f:0.1.2|
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Inputs
Step One
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Name
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|
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Quantity
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3.7 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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4.2 g
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Type
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reactant
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Smiles
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C(C)I
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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N1N=CC(=C1)C(=O)OCC
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
O
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Step Three
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 20 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to give rise
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CUSTOM
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Type
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CUSTOM
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Details
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to a reaction
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CUSTOM
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Type
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CUSTOM
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Details
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After confirmation of the completion of the reaction
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EXTRACTION
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Type
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EXTRACTION
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Details
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followed by extraction with ethyl acetate
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WASH
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Type
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WASH
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Details
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The resulting organic layer was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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an aqueous sodium chloride solution and then dried over anhydrous magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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Details
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The resulting solution was subjected to vacuum distillation
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CUSTOM
|
Type
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CUSTOM
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|
Details
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to remove the solvent
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by silica gel column chromatography (developing solvent: hexane-ethyl acetate mixed solvent)
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
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|
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Type
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product
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Smiles
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C(C)N1N=CC(=C1)C(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: PERCENTYIELD | 88.9% | |
| YIELD: CALCULATEDPERCENTYIELD | 88.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
